Cas no 1093230-52-4 ([3,4,5-tris(acetyloxy)-6-(3-hydroxy-4-{2-[4-(propan-2-yloxy)phenyl]acetyl}phenoxy)oxan-2-yl]methyl acetate)

[3,4,5-tris(acetyloxy)-6-(3-hydroxy-4-{2-[4-(propan-2-yloxy)phenyl]acetyl}phenoxy)oxan-2-yl]methyl acetate structure

1093230-52-4 structure

Product Name:[3,4,5-tris(acetyloxy)-6-(3-hydroxy-4-{2-[4-(propan-2-yloxy)phenyl]acetyl}phenoxy)oxan-2-yl]methyl acetate

CAS No:1093230-52-4

MF:C₃₁H₃₆O₁₃

MW:616.609750747681

CID:6134688

PubChem ID:5200819

Update Time:2024-01-16

[3,4,5-tris(acetyloxy)-6-(3-hydroxy-4-{2-[4-(propan-2-yloxy)phenyl]acetyl}phenoxy)oxan-2-yl]methyl acetate Chemical and Physical Properties

Names and Identifiers

- [3,4,5-tris(acetyloxy)-6-(3-hydroxy-4-{2-[4-(propan-2-yloxy)phenyl]acetyl}phenoxy)oxan-2-yl]methyl acetate
- 2-(acetoxymethyl)-6-(3-hydroxy-4-(2-(4-isopropoxyphenyl)acetyl)phenoxy)tetrahydro-2H-pyran-3,4,5-triyl triacetate
- AKOS016355673
- 1093230-52-4
- ChemDiv1_019313
- HMS641N19
- (2R,3R,4S,5R,6S)-2-(acetoxymethyl)-6-(3-hydroxy-4-(2-(4-isopropoxyphenyl)acetyl)phenoxy)tetrahydro-2H-pyran-3,4,5-triyl triacetate
- [3,4,5-triacetyloxy-6-[3-hydroxy-4-[2-(4-propan-2-yloxyphenyl)acetyl]phenoxy]oxan-2-yl]methyl acetate
- AKOS002385487
- F0013-0946
- SR-01000395034
- SR-01000395034-1
- Inchi： 1S/C31H36O13/c1-16(2)39-22-9-7-21(8-10-22)13-25(36)24-12-11-23(14-26(24)37)43-31-30(42-20(6)35)29(41-19(5)34)28(40-18(4)33)27(44-31)15-38-17(3)32/h7-12,14,16,27-31,37H,13,15H2,1-6H3
- InChI Key： USEQJURBTPVLOL-UHFFFAOYSA-N
- SMILES： C1(COC(C)=O)OC(OC2=CC=C(C(CC3=CC=C(OC(C)C)C=C3)=O)C(O)=C2)C(OC(=O)C)C(OC(=O)C)C1OC(=O)C

Computed Properties

Exact Mass: 616.21559120g/mol
Monoisotopic Mass: 616.21559120g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 13
Heavy Atom Count: 44
Rotatable Bond Count: 16
Complexity: 1000
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 5
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 170Å²

[3,4,5-tris(acetyloxy)-6-(3-hydroxy-4-{2-[4-(propan-2-yloxy)phenyl]acetyl}phenoxy)oxan-2-yl]methyl acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0013-0946-2μmol	[3,4,5-tris(acetyloxy)-6-(3-hydroxy-4-{2-[4-(propan-2-yloxy)phenyl]acetyl}phenoxy)oxan-2-yl]methyl acetate	1093230-52-4	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0013-0946-5μmol	[3,4,5-tris(acetyloxy)-6-(3-hydroxy-4-{2-[4-(propan-2-yloxy)phenyl]acetyl}phenoxy)oxan-2-yl]methyl acetate	1093230-52-4	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0013-0946-10μmol	[3,4,5-tris(acetyloxy)-6-(3-hydroxy-4-{2-[4-(propan-2-yloxy)phenyl]acetyl}phenoxy)oxan-2-yl]methyl acetate	1093230-52-4	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0013-0946-20μmol	[3,4,5-tris(acetyloxy)-6-(3-hydroxy-4-{2-[4-(propan-2-yloxy)phenyl]acetyl}phenoxy)oxan-2-yl]methyl acetate	1093230-52-4	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0013-0946-1mg	[3,4,5-tris(acetyloxy)-6-(3-hydroxy-4-{2-[4-(propan-2-yloxy)phenyl]acetyl}phenoxy)oxan-2-yl]methyl acetate	1093230-52-4	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0013-0946-2mg	[3,4,5-tris(acetyloxy)-6-(3-hydroxy-4-{2-[4-(propan-2-yloxy)phenyl]acetyl}phenoxy)oxan-2-yl]methyl acetate	1093230-52-4	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0013-0946-3mg	[3,4,5-tris(acetyloxy)-6-(3-hydroxy-4-{2-[4-(propan-2-yloxy)phenyl]acetyl}phenoxy)oxan-2-yl]methyl acetate	1093230-52-4	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0013-0946-4mg	[3,4,5-tris(acetyloxy)-6-(3-hydroxy-4-{2-[4-(propan-2-yloxy)phenyl]acetyl}phenoxy)oxan-2-yl]methyl acetate	1093230-52-4	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0013-0946-5mg	[3,4,5-tris(acetyloxy)-6-(3-hydroxy-4-{2-[4-(propan-2-yloxy)phenyl]acetyl}phenoxy)oxan-2-yl]methyl acetate	1093230-52-4	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0013-0946-10mg	[3,4,5-tris(acetyloxy)-6-(3-hydroxy-4-{2-[4-(propan-2-yloxy)phenyl]acetyl}phenoxy)oxan-2-yl]methyl acetate	1093230-52-4	90%+	10mg	$79.0	2023-05-17